Unguisin E

• Molecular Formula: C41H56N8O7
• Molecular Weight: 772.9 g/mol
• IUPAC Name: 3-(1H-indol-3-ylmethyl)-6,18-dimethyl-12-(1-phenylethyl)-9,15-di(propan-2-yl)-1,4,7,10,13,16,19-heptazacyclotricosane-2,5,8,11,14,17,20-heptone
• InChI: InChI=1S/C41H56N8O7/c1-22(2)33-39(54)45-26(7)36(51)46-31(20-28-21-43-30-17-12-11-16-29(28)30)38(53)42-19-13-18-32(50)44-25(6)37(52)47-34(23(3)4)40(55)49-35(41(56)48-33)24(5)27-14-9-8-10-15-27/h8-12,14-17,21-26,31,33-35,43H,13,18-20H2,1-7H3,(H,42,53)(H,44,50)(H,45,54)(H,46,51)(H,47,52)(H,48,56)(H,49,55)
• InChI Key: NZNSTOHSZZLSNP-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NCCCC(=O)N1)CC2=CNC3=CC=CC=C32)C)C(C)C)C(C)C4=CC=CC=C4)C(C)C

Description

Unguisin E is a cyclic heptapeptide containing γ-aminobutyric acid (GABA), a non-proteinogenic amino acid, within its macrocyclic structure. It was first isolated from the marine-derived fungus Aspergillus sp. AF119 and later identified in Mucor irregularis and Aspergillus candidus NF2412 . Structurally, it shares the core scaffold of the unguisin family—cyclo(ᴅ-Ala-ᴅ-Val-ʟ-Leu-ᴅ-Phe-ᴅ-Ala-ᴅ-Trp-GABA)—with variations in amino acid residues at specific positions.

Comparison with Similar Compounds

Structural Comparison Within the Unguisin Family

The unguisin family comprises cyclic heptapeptides with conserved GABA residues but divergent amino acid substitutions at positions 2–5. For example:

• Unguisin A : Contains Phe-4 and shows high affinity for phosphate and pyrophosphate anions .
• Unguisin B : Replaces Phe-4 with Val-4, reducing anion-binding activity but retaining weak antimicrobial properties .
• Unguisin J : Features Phe-4 (like Unguisin A) but differs in stereochemistry at other residues, isolated from Aspergillus heteromorphus CBS 117.55 .
• Unguisin E : Structural details are less defined, but it is distinguished by its isolation from multiple fungal genera (Aspergillus, Mucor) .

Table 1: Structural Variations in Unguisins

Compound	Source	Key Residue Variations	Bioactivity
Unguisin A	Emericella unguis, Aspergillus unguis	Phe-4, conserved GABA	Anion receptor (phosphate)
Unguisin B	Aspergillus heteromorphus	Val-4	Weak antimicrobial
Unguisin E	Aspergillus candidus, Mucor irregularis	Undefined substitutions	Not reported
Unguisin J	Aspergillus heteromorphus	Phe-4, distinct stereochemistry	Undetermined

Comparison with Non-Unguisin Cyclic Heptapeptides

• Cordyheptapeptides A-E : Isolated from Cordyceps and Acremonium persicinum, these exhibit cytotoxic activity (IC₅₀ < 10 μM) against cancer cells, unlike unguisins .
• Phallotoxins : Bicyclic heptapeptides from Amanita phalloides; act as potent toxins by binding actin, a mechanism absent in unguisins .
• Virotoxins : Contain sulfur-substituted tryptophan, conferring neurotoxic effects, whereas unguisins lack sulfur modifications .

Table 2: Bioactivity of Cyclic Heptapeptides

Compound	Source	Key Feature	Bioactivity
Unguisin A	Aspergillus unguis	GABA, Phe-4	Anion binding
Cordyheptapeptide C	Acremonium persicinum	Cytotoxic residues	IC₅₀ = 4.2 μM (HepG2)
Phalloidin	Amanita phalloides	Bicyclic, RiPPs	Actin disruption
Scytalidamide A	Acremonium sp.	Chlorinated tryptophan	IC₅₀ = 2.7 μM (HCT-116)

Taxonomic Distribution

Unguisin E is unique in its broad host range, spanning Aspergillus, Mucor, and Acremonium , whereas other unguisins are restricted to specific Aspergillus strains. This suggests horizontal gene transfer or convergent evolution in NRPS clusters.